Cas no 22545-13-7 (4-Ethylphenethyl alcohol)

• Product Name: 4-Ethylphenethyl alcohol
• CAS No: 22545-13-7
• MF: C₁₀H₁₄O
• MW: 150.217563152313
• MDL: MFCD06201154
• CID: 250913
• PubChem ID: 41042
• Update Time: 2025-06-13

4-Ethylphenethyl alcohol Chemical and Physical Properties

Names and Identifiers

• Benzeneethanol,4-ethyl-
• 4-ETHYLPHENETHYL ALCOHOL
• 4-Aethyl-phenaethylalkohol
• 4-ethyl-benzeneethanol
• 4-ethyl-phenethyl alcohol
• 4- ethylbenzeneethanol
• RNUYBEOUXPOHNW-UHFFFAOYSA-N
• EN300-78087
• AKOS011888868
• Z992949606
• DTXSID40202622
• SCHEMBL81550
• 54264-96-9
• 2-(4-ethylphenyl) ethanol
• 2-(4-ethylphenyl)ethan-1-ol
• 2-(4-ethylphenyl)ethanol
• 22545-13-7
• 4-ethylbenzeneethanol
• 4-Ethylphenethyl alcohol

• MDL： MFCD06201154
• Inchi： 1S/C10H14O/c1-2-9-3-5-10(6-4-9)7-8-11/h3-6,11H,2,7-8H2,1H3
• InChI Key： RNUYBEOUXPOHNW-UHFFFAOYSA-N
• SMILES： OCCC1C=CC(=CC=1)CC

Computed Properties

• Exact Mass: 150.10400
• Monoisotopic Mass: 150.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 93
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 0.9907
• Melting Point: 7.9°C
• Boiling Point: 250°C (estimate)
• Refractive Index: 1.5229 (estimate)
• PSA: 20.23000
• LogP: 1.78380

Additional information on 4-Ethylphenethyl alcohol

Comprehensive Guide to 4-Ethylphenethyl Alcohol (CAS No. 22545-13-7): Properties, Applications, and Industry Insights

4-Ethylphenethyl alcohol (CAS No. 22545-13-7) is a versatile aromatic compound widely utilized in fragrance, pharmaceutical, and specialty chemical industries. Known for its floral and honey-like olfactory profile, this organic alcohol has gained attention for its role in perfumery formulations and flavor enhancers. With the growing demand for sustainable aroma chemicals and green synthesis methods, researchers are increasingly exploring eco-friendly production routes for this compound.

The molecular structure of 4-Ethylphenethyl alcohol features an ethyl-substituted phenyl ring attached to a two-carbon alcohol chain, contributing to its unique physicochemical properties. Recent studies highlight its potential as a synthonic intermediate in drug development, particularly in creating non-steroidal anti-inflammatory analogs. Analytical techniques like GC-MS analysis and HPLC purification are commonly employed to ensure high purity grades (>98%) for critical applications.

In the cosmetics industry, 4-Ethylphenethyl alcohol serves as a fixative agent that prolongs fragrance longevity in personal care products. Market trends show rising demand for long-lasting perfumes and microencapsulated fragrances, where this compound plays a crucial role. Regulatory compliance with IFRA standards and REACH regulations ensures its safe use in consumer products, making it a preferred choice for EU-compliant formulations.

Recent innovations in biocatalysis have opened new pathways for producing 4-Ethylphenethyl alcohol through enzymatic synthesis, addressing the industry's need for low-carbon footprint chemicals. This aligns with global searches for bio-based aroma chemicals and natural identical compounds. The compound's low volatility and excellent solubility in common organic solvents make it valuable for functional fragrance design.

Quality control protocols for CAS 22545-13-7 typically involve rigorous testing for isomeric purity and residual solvents, with advanced laboratories employing chiral chromatography for stereochemical analysis. The compound's storage stability under nitrogen atmosphere and compatibility with plasticizers are frequently discussed topics among industrial chemists and formulation experts.

Emerging applications in agrochemical formulations demonstrate the compound's potential as a semiochemical in pest management systems. Patent literature reveals growing interest in its derivatives for controlled-release technologies, particularly in crop protection products. These developments respond to market demands for precision agriculture solutions and environmentally friendly pesticides.

The global market for 4-Ethylphenethyl alcohol is projected to grow at a CAGR of 5.2% through 2030, driven by expanding personal care markets in Asia-Pacific regions. Manufacturers are investing in continuous flow chemistry systems to enhance production efficiency, reflecting industry shifts toward Industry 4.0 technologies. Technical discussions often focus on optimizing catalytic hydrogenation processes to improve yield and reduce process impurities.

From a toxicological perspective, comprehensive studies confirm the compound's safety profile within established usage limits. Its biodegradation pathways and ecotoxicological data meet stringent requirements for OECD test guidelines, making it suitable for eco-label certifications. These attributes contribute to its inclusion in clean beauty formulations and green chemistry initiatives.

Future research directions may explore 4-Ethylphenethyl alcohol's potential in advanced material science, particularly as a building block for polymeric fragrance carriers. The compound's hydrogen bonding capacity and thermal stability suggest promising applications in smart packaging materials and functional coatings. These innovations align with growing interest in multifunctional additives across industrial sectors.